6-(Benzylamino)-4-methylnicotinonitrile

• Molecular Formula: C14H13N3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 6-(benzylamino)-4-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C14H13N3/c1-11-7-14(17-10-13(11)8-15)16-9-12-5-3-2-4-6-12/h2-7,10H,9H2,1H3,(H,16,17)
• InChI Key: VJIKBSOBHARYRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1C#N)NCC2=CC=CC=C2

Description

6-(Benzylamino)-4-methylnicotinonitrile is a nicotinonitrile derivative featuring a benzylamino substituent at the 6-position and a methyl group at the 4-position of the pyridine ring. The benzylamino group introduces steric bulk and lipophilicity, which can influence solubility, reactivity, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(Benzylamino)-4-methylnicotinonitrile typically involves the reaction of 4-methylnicotinonitrile with benzylamine. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, under reflux conditions. The reaction mixture is heated to a temperature of around 80-100°C for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

On an industrial scale, the production of 6-(Benzylamino)-4-methylnicotinonitrile may involve more efficient and scalable methods, such as continuous flow synthesis. This approach allows for better control over reaction parameters and can lead to higher yields and purity of the final product. Additionally, the use of catalysts and optimized reaction conditions can further enhance the efficiency of the industrial production process.

Chemical Reactions Analysis

Types of Reactions

6-(Benzylamino)-4-methylnicotinonitrile can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the nitrile group to an amine or other reduced forms.

Substitution: The benzylamino group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydroxide (NaOH) or other strong bases.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides or hydroxylated derivatives, while reduction can produce amines or other reduced forms of the compound.

Scientific Research Applications

6-(Benzylamino)-4-methylnicotinonitrile has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research into its pharmacological effects could lead to the development of new therapeutic agents.

Industry: It may be used in the production of materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 6-(Benzylamino)-4-methylnicotinonitrile involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

6-(Dimethylamino)-4-methylnicotinonitrile

• Structural Differences: Replacing the benzylamino group with a dimethylamino substituent reduces steric hindrance and increases basicity due to the electron-donating methyl groups. The nitrile and methyl groups remain unchanged .
• Physical Properties: Molecular Weight: The dimethylamino variant (C9H12N4) has a lower molecular weight (176.22 g/mol) compared to the benzylamino analogue (C14H13N3, 223.28 g/mol) due to the absence of a benzene ring. Solubility: The dimethylamino group enhances water solubility, whereas the benzylamino derivative is more lipophilic, favoring organic solvents.
• Synthetic Routes: The dimethylamino analogue may be synthesized via direct alkylation of 4-methylnicotinonitrile with dimethylamine, contrasting with the benzylamino compound, which likely requires benzylamine and protective group strategies .

4-(Dimethylamino)benzonitrile

• Structural Differences: This compound features a dimethylamino group on a benzonitrile scaffold rather than a pyridine ring. The absence of the pyridine nitrogen alters electronic properties and hydrogen-bonding capacity .
• Electronic Effects: The dimethylamino group in 4-(dimethylamino)benzonitrile exhibits a proton affinity of ~889.1 kJ/mol, influencing its reactivity in electrophilic substitutions .

Pyrimidine and Coumarin Derivatives

Methyl 6-(Benzylamino)-4-chloro-2-(methylsulfinyl)pyrimidine-5-carboxylate (11)

• Structural Comparison: While sharing the benzylamino group, this pyrimidine carboxylate has a methylsulfinyl substituent and a chlorine atom, which are absent in the nicotinonitrile derivative. The carboxylate group enhances polarity compared to the nitrile .

6-(Substituted benzylamino)-7-hydroxy-4-methyl-2H-chromen-2-ones

• Biological Relevance: These coumarin derivatives demonstrate anti-inflammatory activity (e.g., 36–58% inhibition of paw edema at 3 hours ). While the benzylamino group is common, the coumarin scaffold and hydroxyl group confer distinct pharmacokinetic profiles compared to nicotinonitriles.

Key Comparative Data

Property	6-(Benzylamino)-4-methylnicotinonitrile	6-(Dimethylamino)-4-methylnicotinonitrile	4-(Dimethylamino)benzonitrile
Molecular Formula	C14H13N3	C9H12N4	C9H10N2
Molecular Weight (g/mol)	223.28	176.22	146.19
Key Substituents	6-Benzylamino, 4-methyl, nitrile	6-Dimethylamino, 4-methyl, nitrile	4-Dimethylamino, nitrile
Polarity	Moderate (lipophilic)	High (polar)	Moderate
Proton Affinity (kJ/mol)	N/A	N/A	~889.1

Biological Activity

6-(Benzylamino)-4-methylnicotinonitrile is a compound belonging to the nicotinonitriles class, characterized by its unique structure featuring a pyridine ring with a benzylamino group and a cyano group at the 4-position. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including anticancer and anti-inflammatory properties. This article delves into the biological activity of this compound, synthesizing findings from various studies and presenting data in a structured manner.

• Molecular Formula : C12H12N2
• Molecular Weight : 175.23 g/mol
• Structural Features :
  • Pyridine ring
  • Benzylamino group
  • Cyano group

The presence of the cyano group is significant as it can undergo nucleophilic addition reactions, while the benzylamino moiety allows for various coupling reactions, enhancing its versatility as an intermediate in organic synthesis .

Anticancer Activity

Several studies have explored the anticancer potential of compounds structurally related to 6-(Benzylamino)-4-methylnicotinonitrile. The mechanism of action often involves the inhibition of specific enzymes or receptors that are crucial for cancer cell proliferation.

• Inhibition of Cell Proliferation : Research indicates that similar compounds exhibit significant inhibition of cancer cell lines, suggesting that 6-(Benzylamino)-4-methylnicotinonitrile may share this property. For instance, compounds with similar structural motifs have been shown to induce apoptosis in various cancer cell lines through caspase activation .
• Mechanistic Studies : Interaction studies using techniques such as surface plasmon resonance have been proposed to quantify binding affinities between this compound and potential biological targets, which could further elucidate its anticancer mechanisms .

Anti-inflammatory Activity

The anti-inflammatory potential of nicotinonitriles has also been documented, with indications that 6-(Benzylamino)-4-methylnicotinonitrile may exhibit similar effects.

• Cytokine Inhibition : Compounds in this class have been observed to modulate cytokine production, reducing inflammation markers in vitro . This suggests that 6-(Benzylamino)-4-methylnicotinonitrile could be beneficial in treating inflammatory diseases.

Comparative Analysis with Related Compounds

To better understand the biological activity of 6-(Benzylamino)-4-methylnicotinonitrile, a comparative analysis with structurally similar compounds is essential. The following table summarizes key features and potential activities:

Compound Name	Structural Features	Potential Activity
6-(Benzylamino)-4-methylnicotinonitrile	Benzylamino and cyano groups	Anticancer, anti-inflammatory (potential)
4-Methyl-6-(propylamino)nicotinonitrile	Propyl instead of benzyl	Varies based on substitution
2-(Benzylamino)-4-(dimethylamino)-6-methylnicotinonitrile	Dimethylamino addition	Enhanced reactivity and potential activity
6-Amino-4-methylnicotinonitrile	No benzyl group	Different pharmacological properties

This table highlights how variations in substituents can lead to distinct biological activities, underscoring the need for further research into each compound's unique properties .

Case Studies and Research Findings

A notable case study involved the synthesis of multi-substituted pyridines from ylidenemalononitriles, which included derivatives similar to 6-(Benzylamino)-4-methylnicotinonitrile. The study reported promising results regarding the fluorescent properties and potential biological applications of these derivatives .

Moreover, another research effort focused on evaluating the inhibitory activities of related compounds against specific enzymes involved in cancer progression. These findings suggest that structural modifications can significantly impact biological efficacy .